Cas no 1523618-27-0 (Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate)

• Product Name: Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate
• CAS No: 1523618-27-0
• MF: C₁₆H₂₈N₂O₁₀
• MW: 408.400925636292
• MDL: MFCD27986902
• CID: 4604050
• PubChem ID: 91663844
• Update Time: 2025-11-06

Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate
• AMY34094
• SB10797
• AK200795
• bis(ethyl 2-(3-aminooxetan-3-yl)acetate) oxalate
• ethyl 2-(3-aminooxetan-3-yl)acetate;oxalic acid
• 1523618-27-0
• CS-0309391
• Ethyl 2-(3-aminooxetan-3-yl)acetate half-oxalate
• AS-33842
• SB74541
• SY318916
• Ethyl2-(3-aminooxetan-3-yl)acetatehemioxalate
• MFCD27986902
• AKOS037643725
• YKC61827
• Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate

• MDL： MFCD27986902
• Inchi： 1S/2C7H13NO3.C2H2O4/c2*1-2-11-6(9)3-7(8)4-10-5-7;3-1(4)2(5)6/h2*2-5,8H2,1H3;(H,3,4)(H,5,6)
• InChI Key： QJUWQJRTMRXSBQ-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OCC)(C1)N.O1CC(CC(=O)OCC)(C1)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 408.17439509 g/mol
• Monoisotopic Mass: 408.17439509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 225
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• Molecular Weight: 408.40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate

Recent Advances in the Application of Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate (CAS: 1523618-27-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate (CAS: 1523618-27-0) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small molecule inhibitors and modulators for various therapeutic targets. Recent studies have highlighted its utility in the construction of oxetane-containing scaffolds, which are increasingly recognized for their unique physicochemical properties and potential in drug discovery. This research briefing provides an overview of the latest advancements and applications of this compound in chemical biology and pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate as a versatile building block for the synthesis of proteolysis-targeting chimeras (PROTACs). The oxetane moiety was found to enhance the metabolic stability and cell permeability of the resulting compounds, addressing a critical challenge in PROTAC development. The research team utilized this intermediate to create a series of BRD4-targeting PROTACs, showing improved degradation efficiency compared to traditional analogs.

In the field of antibiotic development, a recent Nature Communications article (2024) reported the incorporation of 1523618-27-0 into novel β-lactamase inhibitors. The oxetane ring was strategically positioned to interact with key residues in class D carbapenemases, resulting in compounds with broad-spectrum activity against resistant bacterial strains. This approach represents a significant advancement in combating antimicrobial resistance, particularly in Gram-negative pathogens.

Structural biology studies have provided new insights into the conformational effects of oxetane incorporation. Cryo-EM analysis of protein-ligand complexes containing derivatives of Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate revealed distinct binding modes that differ from their cyclopropyl or acyclic counterparts. These findings, published in ACS Chemical Biology (2023), suggest that the oxetane ring can induce unique protein conformations, potentially leading to more selective therapeutic agents.

The compound has also found applications in radiopharmaceutical development. A recent study in the Journal of Nuclear Medicine (2024) described the use of 1523618-27-0 as a precursor for PET tracer synthesis. The aminooxetane moiety was shown to facilitate rapid blood-brain barrier penetration while maintaining target specificity, making it particularly valuable for neurological imaging applications.

Process chemistry advancements have significantly improved the scalability of Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate production. A recent Organic Process Research & Development publication (2023) detailed a continuous flow synthesis approach that increased yield by 40% while reducing hazardous waste generation. This development is crucial for meeting the growing demand for this intermediate in both academic and industrial settings.

Looking forward, the unique properties of Ethyl 2-(3-aminooxetan-3-yl)acetate hemioxalate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in covalent inhibitor design, targeted protein degradation, and as a component of novel drug delivery systems. The compound's versatility and the growing understanding of oxetane pharmacology suggest it will remain a valuable tool in medicinal chemistry for years to come.